Cas no 1830325-14-8 (2-Cyanoethane-1-sulfonyl fluoride)

2-Cyanoethane-1-sulfonyl fluoride is a versatile sulfonyl fluoride reagent used in organic synthesis and bioconjugation applications. Its key advantages include high reactivity as an electrophile, enabling selective modifications of nucleophilic residues such as cysteine in proteins and peptides. The presence of both a sulfonyl fluoride and cyano group enhances its utility in click chemistry and covalent inhibitor development. It exhibits stability under aqueous conditions, facilitating use in biological systems. The compound is particularly valuable in proteomics and chemical biology for target identification and activity-based protein profiling (ABPP). Its structural features allow for further derivatization, making it a useful intermediate in medicinal chemistry and materials science.

2-Cyanoethane-1-sulfonyl fluoride structure

1830325-14-8 structure

Product Name:2-Cyanoethane-1-sulfonyl fluoride

CAS No:1830325-14-8

MF:C₃H₄FNO₂S

MW:137.132762908936

CID:6582260

PubChem ID:132184768

Update Time:2025-05-27

2-Cyanoethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

- 1830325-14-8
- EN300-728161
- SCHEMBL19661011
- 2-cyanoethane-1-sulfonyl fluoride
- 2-Cyanoethane-1-sulfonyl fluoride
- Inchi： 1S/C3H4FNO2S/c4-8(6,7)3-1-2-5/h1,3H2
- InChI Key： YQPHQCSYSYEWOA-UHFFFAOYSA-N
- SMILES： S(CCC#N)(=O)(=O)F

Computed Properties

Exact Mass: 136.99467771g/mol
Monoisotopic Mass: 136.99467771g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 66.3Å²

2-Cyanoethane-1-sulfonyl fluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-728161-0.05g	2-cyanoethane-1-sulfonyl fluoride	1830325-14-8	0.05g	$1793.0	2023-06-03
Enamine	EN300-728161-0.1g	2-cyanoethane-1-sulfonyl fluoride	1830325-14-8	0.1g	$1879.0	2023-06-03
Enamine	EN300-728161-0.25g	2-cyanoethane-1-sulfonyl fluoride	1830325-14-8	0.25g	$1964.0	2023-06-03
Enamine	EN300-728161-0.5g	2-cyanoethane-1-sulfonyl fluoride	1830325-14-8	0.5g	$2049.0	2023-06-03
Enamine	EN300-728161-1.0g	2-cyanoethane-1-sulfonyl fluoride	1830325-14-8	1g	$2134.0	2023-06-03
Enamine	EN300-728161-2.5g	2-cyanoethane-1-sulfonyl fluoride	1830325-14-8	2.5g	$4183.0	2023-06-03
Enamine	EN300-728161-5.0g	2-cyanoethane-1-sulfonyl fluoride	1830325-14-8	5g	$6190.0	2023-06-03
Enamine	EN300-728161-10.0g	2-cyanoethane-1-sulfonyl fluoride	1830325-14-8	10g	$9177.0	2023-06-03